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Compound of Interest

Compound Name: N-Boc-DL-2-amino-1-pentanol

Cat. No.: B069037

Essential Safety and Handling Guide for N-Boc-
DL-2-amino-1-pentanol

Disclaimer: A specific Safety Data Sheet (SDS) for N-Boc-DL-2-amino-1-pentanol (CAS
179684-02-7) is not publicly available. The following guidance is based on the chemical
structure, which includes a combustible aliphatic backbone, a primary alcohol, and an N-Boc
protected amine, as well as safety data for structurally similar compounds. Researchers should
handle this chemical with caution and adhere to rigorous laboratory safety standards. The
information provided here is for guidance and does not replace a formal risk assessment.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling N-Boc-DL-2-amino-1-pentanol.

Personal Protective Equipment (PPE)

Given the presence of functional groups that can cause irritation or be harmful, a
comprehensive PPE strategy is crucial. The following table summarizes the recommended
PPE for handling N-Boc-DL-2-amino-1-pentanol.
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Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against potential
splashes that could cause
serious eye irritation or

damage.

Skin Protection

Nitrile rubber gloves (or other
chemically resistant gloves), a
lab coat, and closed-toe

shoes.

To prevent skin contact, which
may cause irritation or
dermatitis with prolonged

exposure.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is recommended.

To minimize inhalation of any
vapors or aerosols, which may
cause respiratory tract
irritation.

Operational Plan: Safe Handling and Storage

Adherence to a strict operational plan is vital to ensure the safety of laboratory personnel and

the integrity of the experiment.

Engineering Controls:

e Always handle N-Boc-DL-2-amino-1-pentanol in a well-ventilated laboratory.

o For procedures that may generate aerosols or involve heating, use a certified chemical fume

hood.

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[1]

Handling Procedures:

» Before use, inspect the container for any damage or leaks.
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e Avoid direct contact with skin, eyes, and clothing.[2]

e Do not breathe vapors or mists.

o Use spark-proof tools and explosion-proof equipment if there is a risk of ignition.

e Ground and bond containers when transferring material to prevent static discharge.

» Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[2]

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]
o Keep away from heat, sparks, open flames, and other sources of ignition.[2]
o Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of N-Boc-DL-2-amino-1-pentanol and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Chemical Disposal:

Dispose of waste N-Boc-DL-2-amino-1-pentanol as hazardous chemical waste.

Do not pour down the drain or dispose of with regular trash.

Collect waste in a designated, properly labeled, and sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. Consult with
your institution's environmental health and safety (EHS) department for specific guidance.

Contaminated Materials Disposal:

e Any materials, such as gloves, paper towels, or weighing boats, that come into direct contact
with N-Boc-DL-2-amino-1-pentanol should be considered contaminated.
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e Place all contaminated disposable materials in a sealed bag or container and dispose of as
hazardous waste.

o Decontaminate reusable glassware and equipment thoroughly before reuse.

Quantitative Data

No specific occupational exposure limits have been established for N-Boc-DL-2-amino-1-
pentanol. The following table provides data for a structurally related compound, 1-Pentanol, for

reference.
Parameter Value Reference Compound
Flash Point 33°C (91.4 °F) 1-Pentanol
Autoignition Temperature 300 °C (572 °F) 1-Pentanol
Lower Explosion Limit 1.2% 1-Pentanol
Upper Explosion Limit 10.0% 1-Pentanol

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of N-Boc-DL-2-
amino-1-pentanol, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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